Cas no 57248-11-0 (Methanone, (2,5-dibromo-3-thienyl)-2-thienyl-)

• Product Name: Methanone, (2,5-dibromo-3-thienyl)-2-thienyl-
• CAS No: 57248-11-0
• MF: C₉H₄Br₂OS₂
• MW: 352.065458297729
• CID: 346024
• PubChem ID: 43463823
• Update Time: 2025-04-19

Methanone, (2,5-dibromo-3-thienyl)-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• Methanone, (2,5-dibromo-3-thienyl)-2-thienyl-
• (2,5-dibromothiophen-3-yl)-thiophen-2-ylmethanone
• (2,5-Dibromothiophen-3-yl)(thiophen-2-yl)methanone
• DTXSID10656077
• 57248-11-0

• Inchi： 1S/C9H4Br2OS2/c10-7-4-5(9(11)14-7)8(12)6-2-1-3-13-6/h1-4H
• InChI Key： PPYATKXTZQVZMU-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(S1)Br)C(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 349.80702
• Monoisotopic Mass: 349.807
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.6A^2
• XLogP3: 5

Experimental Properties

• PSA: 17.07